(+)-Heliannuol D
Overview
Description
(+)-Heliannuol D is a natural product found in Helianthus annuus with data available.
Scientific Research Applications
Synthesis and Structural Analysis
(+)-Heliannuol D, a natural product with a 7,10-heliannane skeleton, is isolated from Helianthus annuus (sunflower). It has been synthesized using various methods, including a new biomimetic approach, and has been the subject of structural analysis and synthesis studies. These studies are vital for understanding its chemical properties and potential applications in various fields.
- A synthesis method for (+)-Heliannuol D was developed using a biomimetic method, highlighting key steps such as Fries rearrangement and Grignard reaction (Macias et al., 2003).
- Theoretical calculations of 1H NMR chemical shifts have been used to establish the structure of Heliannuols, demonstrating their potential as natural agrochemicals due to their allelochemical activity (Martorano et al., 2021).
- An alternative total synthesis of (+)-Heliannuol D was achieved using a platinum-catalyzed regioselective addition of arylboronic acids to allenes (Osaka et al., 2010).
Biological and Pharmacological Potential
Research has indicated the potential biological and pharmacological applications of (+)-Heliannuol D, particularly in the context of cancer treatment and agrochemical development.
- In silico studies have predicted the antiangiogenic activity of Heliannuol compounds, suggesting their use in treating brain cancer. These compounds have shown interactions with key proteins like VEGFR-2, which is associated with angiogenesis and cancer progression (Muti’ah et al., 2021).
- Heliannuol D and its derivatives have been synthesized with the aim of exploring their use as potential lead compounds in herbicide development, highlighting their allelopathic chemical properties (Zhang et al., 2013).
- Studies have also explored the synthesis of other Heliannuol derivatives, contributing to a broader understanding of their structural and functional diversity and potential applications in various domains, including pharmacology and agriculture (Chen et al., 2015).
properties
Product Name |
(+)-Heliannuol D |
|---|---|
Molecular Formula |
C15H22O3 |
Molecular Weight |
250.33 g/mol |
IUPAC Name |
(2R,5R)-2-(2-hydroxypropan-2-yl)-5,8-dimethyl-2,3,4,5-tetrahydro-1-benzoxepin-7-ol |
InChI |
InChI=1S/C15H22O3/c1-9-5-6-14(15(3,4)17)18-13-7-10(2)12(16)8-11(9)13/h7-9,14,16-17H,5-6H2,1-4H3/t9-,14-/m1/s1 |
InChI Key |
BIIJJHXLFCDTIZ-YMTOWFKASA-N |
Isomeric SMILES |
C[C@@H]1CC[C@@H](OC2=C1C=C(C(=C2)C)O)C(C)(C)O |
Canonical SMILES |
CC1CCC(OC2=C1C=C(C(=C2)C)O)C(C)(C)O |
synonyms |
heliannuol D |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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